Cas no 865285-36-5 (N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-3-methoxybenzamide)

• Product Name: N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-3-methoxybenzamide
• CAS No: 865285-36-5
• MF: C₁₆H₁₂FN₃O₃
• MW: 313.283186912537
• CID: 6259983
• PubChem ID: 5076360
• Update Time: 2025-05-19

N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-3-methoxybenzamide
• AB00434732-04
• AKOS024607704
• N-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)-3-methoxybenzamide
• HMS2253K04
• CHEMBL1378785
• F1374-0121
• BDBM50521083
• SMR000018686
• MLS000686113
• MLS000103279
• SCHEMBL20598520
• 865285-36-5
• N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-3-methoxybenzamide

• Inchi： 1S/C16H12FN3O3/c1-22-13-4-2-3-11(9-13)14(21)18-16-20-19-15(23-16)10-5-7-12(17)8-6-10/h2-9H,1H3,(H,18,20,21)
• InChI Key： QMCURZRPYWXBCV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=NN=C(NC(C2C=CC=C(C=2)OC)=O)O1

Computed Properties

• Exact Mass: 313.08626942g/mol
• Monoisotopic Mass: 313.08626942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 77.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-3-methoxybenzamide

Comprehensive Overview of N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-3-methoxybenzamide (CAS No. 865285-36-5)

N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-3-methoxybenzamide, identified by its CAS No. 865285-36-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a 1,3,4-oxadiazole ring with a 4-fluorophenyl group and a 3-methoxybenzamide moiety. Such a configuration is pivotal for its potential applications in drug discovery, particularly in targeting enzyme inhibition and modulating cellular pathways. Researchers are increasingly exploring its derivatives for their bioactive properties, aligning with the growing demand for novel therapeutic agents.

The compound's 1,3,4-oxadiazole core is a well-known pharmacophore, frequently associated with antimicrobial, anti-inflammatory, and anticancer activities. This has led to a surge in studies investigating N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-3-methoxybenzamide as a scaffold for designing next-generation small-molecule drugs. Its 4-fluorophenyl substituent enhances lipophilicity, potentially improving membrane permeability—a critical factor in drug bioavailability. Meanwhile, the 3-methoxybenzamide group may contribute to hydrogen bonding interactions, further optimizing target binding affinity. These attributes make it a compelling candidate for addressing unmet medical needs, such as resistant infections or chronic diseases.

In the context of current research trends, CAS No. 865285-36-5 is often discussed alongside keywords like "oxadiazole derivatives in drug design", "fluorophenyl-based bioactive compounds", and "methoxybenzamide applications in medicinal chemistry". These terms reflect the compound's relevance to cutting-edge scientific inquiries. For instance, its potential role in kinase inhibition aligns with the search for targeted cancer therapies, a hot topic in precision medicine. Additionally, its structural similarity to known anti-inflammatory agents has prompted investigations into its efficacy against autoimmune disorders, another area of high public interest.

Synthetic accessibility is another advantage of N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-3-methoxybenzamide. Modern organic synthesis techniques, such as microwave-assisted reactions or click chemistry, have been employed to optimize its production. This scalability is crucial for industrial applications, where cost-effective manufacturing processes are paramount. Furthermore, computational tools like molecular docking and QSAR modeling are being leveraged to predict its interactions with biological targets, reducing the time and resources required for experimental validation. Such approaches resonate with the pharmaceutical industry's shift toward AI-driven drug discovery, a frequently searched topic in scientific and tech communities.

Environmental and safety profiles are also critical considerations for CAS No. 865285-36-5. While the compound is not classified as hazardous, its biodegradation pathways and ecotoxicological effects are under scrutiny to ensure compliance with green chemistry principles. This aligns with broader societal concerns about sustainable science, as evidenced by trending searches for "green synthesis of heterocyclic compounds" and "eco-friendly pharmaceuticals". Researchers are thus exploring catalytic methods and solvent-free reactions to minimize waste during its preparation.

In summary, N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-3-methoxybenzamide represents a versatile and promising entity in modern chemistry. Its multifaceted applications—from drug development to material science—underscore its importance in advancing scientific knowledge. By addressing contemporary research questions and leveraging innovative methodologies, this compound continues to inspire breakthroughs across disciplines, making it a subject of enduring relevance and exploration.